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Compound of Interest

Compound Name: Isopropyl valerate

Cat. No.: B102743 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the synthesis of propan-2-yl pentanoate, an

ester commonly known as isopropyl pentanoate. The primary synthetic route detailed is the

Fischer esterification, a well-established and efficient method for producing esters from

carboxylic acids and alcohols. This document includes detailed experimental protocols,

tabulated quantitative data, and visualizations of the reaction mechanism and experimental

workflow to support research and development activities.

Core Synthesis: Fischer Esterification
The synthesis of propan-2-yl pentanoate is most commonly achieved through the Fischer

esterification of pentanoic acid with propan-2-ol (isopropyl alcohol) in the presence of an acid

catalyst.[1] This reversible reaction involves the nucleophilic acyl substitution of the carboxylic

acid.[2] To drive the equilibrium towards the formation of the ester, an excess of one of the

reactants, typically the less expensive alcohol, is used, and the water produced is often

removed.[1]

Reaction:

Pentanoic Acid + Propan-2-ol ⇌ Propan-2-yl Pentanoate + Water

Reaction Mechanism
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The Fischer esterification proceeds through a series of protonation and deprotonation steps,

which activate the carboxylic acid towards nucleophilic attack by the alcohol. The generally

accepted mechanism is as follows:

Protonation of the carbonyl oxygen: The acid catalyst protonates the carbonyl oxygen of the

pentanoic acid, increasing the electrophilicity of the carbonyl carbon.

Nucleophilic attack: The lone pair of electrons on the oxygen atom of propan-2-ol attacks the

electrophilic carbonyl carbon, leading to the formation of a tetrahedral intermediate.

Proton transfer: A proton is transferred from the oxonium ion to one of the hydroxyl groups,

forming a good leaving group (water).

Elimination of water: The lone pair of electrons on the remaining hydroxyl group reforms the

carbonyl double bond, expelling a molecule of water.

Deprotonation: The protonated ester is deprotonated to yield the final product, propan-2-yl

pentanoate, and regenerates the acid catalyst.
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Reaction

Workup

Purification
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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